Cas no 885272-40-2 (1H-Indole-4-carbothioamide)

• Product Name: 1H-Indole-4-carbothioamide
• CAS No: 885272-40-2
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD06738972
• CID: 710898
• PubChem ID: 50989600
• Update Time: 2025-10-15

1H-Indole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-carbothioamide
• 1H-INDOLE-4-CARBOTHIOIC ACID AMIDE,
• 1H-Indole-4-carbothioic acid amide
• 885272-40-2
• MFCD06738972
• CS-0306300
• DB-077441
• EN300-1843567
• DTXSID80679137
• AKOS006294626
• AB28296

• MDL： MFCD06738972
• Inchi： 1S/C9H8N2S/c10-9(12)7-2-1-3-8-6(7)4-5-11-8/h1-5,11H,(H2,10,12)
• InChI Key： REPRZHLDHBWJIJ-UHFFFAOYSA-N
• SMILES： S=C(C1C2=C(NC=C2)C=CC=1)N

Computed Properties

• Exact Mass: 176.04100
• Monoisotopic Mass: 176.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 73.9A^2

Experimental Properties

• PSA: 73.90000
• LogP: 2.50240